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Compound of Interest

Compound Name: Diethylene Glycol

CAS No.: 111-46-6

Cat. No.: B1670532

Get Quote

Ticket ID: DEG-VAC-DIST-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Status: Open Topic: Purification of Diethylene Glycol by Vacuum Distillation

Introduction
Welcome to the Advanced Separation Technologies Support Center. You have requested a

protocol for the purification of Diethylene Glycol (DEG). Commercial DEG often contains

water, ethylene glycol (EG), triethylene glycol (TEG), and oxidative decomposition products

(aldehydes/acids). Due to DEG’s high boiling point (

at 1 atm) and its susceptibility to thermal decomposition near this temperature, vacuum
distillation is the mandatory method for purification.

This guide synthesizes standard laboratory protocols with industrial troubleshooting insights to

ensure you achieve high-purity (>99.5%) anhydrous DEG safely.

Module 1: Experimental Setup & Pre-Run Checklist
Before initiating the distillation, the apparatus must be configured to minimize pressure drop

and maximize separation efficiency.
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The Distillation Assembly (Visualization)
The following diagram illustrates the required vacuum train. Note the critical placement of the

cold trap to protect your pump from glycol contamination and the manometer for real-time

pressure monitoring.
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Figure 1: Vacuum distillation schematic.[1] The cold trap is essential to prevent glycol vapors

from fouling the vacuum pump oil.

Pre-Run Checklist
Vacuum Integrity: The system must hold a stable vacuum (<10 mmHg) before heating. Leaks

will cause oxidation (yellowing) of the DEG.

Stirring: Vigorous magnetic stirring is required to prevent "bumping" (superheating).

Insulation: The column should be insulated (silvered vacuum jacket or glass wool) to

maintain adiabatic conditions.

Module 2: The Purification Protocol
Warning: DEG begins to decompose thermally at approximately ngcontent-ng-c3230145110=""

_nghost-ng-c1768664871="" class="inline ng-star-inserted">

.[2] You must lower the pressure sufficiently to keep the pot temperature well below this
threshold.
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Step-by-Step Procedure
Degassing:

Charge the flask with commercial DEG.

Apply vacuum gradually at room temperature to remove dissolved gases.

Why? Dissolved oxygen promotes decomposition; rapid degassing at high heat causes

violent bumping.

Water Removal (The Forerun):

Heat the oil bath. The first fraction will be water (and potentially some Ethylene Glycol).[3]

Observation: The temperature at the head will remain low (

) while water distills off.

Action: Discard this fraction until the head temperature rises sharply.

Main Fraction Collection:

Adjust the vacuum to maintain a steady boil. Refer to the table below for target

temperatures.

Collect the fraction that distills at a constant temperature (

).

Target: Clear, viscous, colorless liquid.

Shutdown:

Remove heat source.[4]

Allow the flask to cool under vacuum to

.
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Backfill with dry nitrogen (do not use air/oxygen).

Pressure-Temperature Correlation Data
Use this table to determine your target head temperature based on your pump's capacity.

Pressure (mmHg)

Approx.[1][2][5][4][6]
Boiling Point (

)

Notes

760 (Atm) 245.0
Avoid: High risk of

decomposition.

100 ~175.0
Acceptable, but requires high

bath temp.

20 ~145.0
Recommended operational

range.

10 ~134.0 Ideal for high purity.

1 ~100.0
Requires high-vacuum

equipment.

Module 3: Troubleshooting Center (FAQs)
Q1: My distillate is turning yellow. What is happening? A: Yellowing indicates oxidation or

thermal decomposition.

Cause 1: Air leak in the system. Glycols oxidize rapidly to aldehydes at high temperatures.

Cause 2: Pot temperature exceeded

.

Fix: Check all grease joints. Increase vacuum depth to lower the boiling point. Ensure you

cool under nitrogen, not air.

Q2: The head temperature is fluctuating wildly. A: This suggests "bumping" or poor reflux

equilibrium.
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Fix: Ensure vigorous stirring. If using a packed column, you may be flooding it (heating too

fast). Reduce bath temperature slightly.

Q3: I cannot separate Ethylene Glycol (EG) from DEG. A: EG (BP

) and DEG (BP

) have a

difference at atm, but this narrows under vacuum.

Fix: Use a fractionating column (e.g., Vigreux or Rashig rings) rather than a simple still head.

Discard a larger "inter-fraction" between the low-boiling EG and the main DEG fraction.

Troubleshooting Logic Tree
Use this decision matrix to diagnose active distillation issues.

Problem Detected

Vacuum < 10mmHg?

Head Temp Stable?

Yes

Action: Check Seals &
Grease Joints

No (High Pressure)

Distillate Yellow?

Yes

Action: Increase Stirring
or Add Capillary Bleed

No (Fluctuating)

Action: Check for Leaks
Reduce Pot Temp

Yes

Proceed with Collection

No (Clear)
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Figure 2: Diagnostic logic for common vacuum distillation failures.

Module 4: Quality Control & Validation
Once collected, the purity of the DEG must be validated. Relying solely on boiling point is

insufficient.

Refractive Index (RI):

Standard: ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-

star-inserted">

.[2]

Interpretation: Lower values usually indicate water contamination (

).

Karl Fischer Titration:

The gold standard for water content. Target

water.[4]

Gas Chromatography (GC):

Run on a polar column (e.g., PEG/Wax). This will separate EG, DEG, and TEG to confirm

the absence of homologous glycols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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